Cas no 503610-76-2 (6-chloro-N-(2-methoxyethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(2-methoxyethyl)pyrimidin-4-amine
• CAS No: 503610-76-2
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD13562506
• CID: 1074127
• PubChem ID: 53410269
• Update Time: 2025-04-20

6-chloro-N-(2-methoxyethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(2-methoxyethyl)-4-pyrimidinamine
• 6-chloro-N-(2-methoxyethyl)pyrimidin-4-amine
• CSYGCJPPMWHPIO-UHFFFAOYSA-N
• AKOS009103628
• DB-087247
• SB56152
• SCHEMBL16656099
• (6-Chloro-pyrimidin-4-yl)-(2-methoxy-ethyl)-amine
• 503610-76-2
• F8882-4306

• MDL： MFCD13562506
• Inchi： 1S/C7H10ClN3O/c1-12-3-2-9-7-4-6(8)10-5-11-7/h4-5H,2-3H2,1H3,(H,9,10,11)
• InChI Key： CSYGCJPPMWHPIO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCCOC

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47Ų

6-chloro-N-(2-methoxyethyl)pyrimidin-4-amine Security Information

• HazardClass：IRRITANT